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Abstract

(2-Chloro-4-nitrophenyl)methanamine, also known as 2-chloro-4-nitrobenzylamine, is a
substituted aromatic amine that serves as a versatile chemical intermediate in organic
synthesis. Its unique structure, featuring a reactive primary amine, an electron-withdrawing
nitro group, and a chlorine substituent on the benzene ring, makes it a valuable building block
for the synthesis of more complex molecules. This guide provides a comprehensive overview of
its chemical identifiers, physicochemical properties, synthesis strategies, and applications, with
a particular focus on its relevance to researchers in drug discovery and medicinal chemistry.
Safety protocols and handling guidelines are also detailed to ensure its proper use in a
laboratory setting.

Core Chemical Identifiers and Properties

Precise identification is critical for regulatory compliance, procurement, and experimental
reproducibility. The primary identifiers and key physicochemical properties for (2-Chloro-4-
nitrophenyl)methanamine are summarized below.
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Identifier Value Source

CAS Number 500564-08-9 [1]
(2-Chloro-4-

IUPAC Name ) ) N/A
nitrophenyl)methanamine

Synonym 2-Chloro-4-nitrobenzylamine N/A

Molecular Formula C7H7CIN20:2 [2]

Molecular Weight 186.59 g/mol N/A
YUXZHHWWQGOPBX-

InChl Key [2]
UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1[O-])CI)CN [2]

Hydrochloride CAS 1135056-86-8 [3]

The physical properties of this compound are not extensively documented in public literature,
but based on structurally similar compounds like 2-chloro-4-nitroaniline, it is expected to be a
solid at room temperature with limited solubility in water but better solubility in organic solvents
like ethanol and ether.[4]

Chemical Structure Diagram

Caption: 2D structure of (2-Chloro-4-nitrophenyl)methanamine.

Synthesis and Chemical Reactivity

While a specific, detailed synthesis for (2-Chloro-4-nitrophenyl)methanamine is not widely
published, its structure suggests a logical synthetic pathway originating from more common
precursors like 2-chloro-4-nitrobenzoic acid. The conversion of a carboxylic acid to a primary
amine is a standard transformation in organic chemistry, often involving the reduction of an
intermediate amide or nitrile.

The presence of the chloro and nitro groups makes this compound an interesting substrate for
further chemical modification. The primary amine (-CH2NH3) is nucleophilic and can readily
participate in reactions such as acylation, alkylation, and reductive amination. The aromatic
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nitro group (-NO2) can be reduced to an aniline, providing another reactive site for
derivatization.

Conceptual Synthesis Pathway

A plausible and efficient route involves the reduction of the corresponding benzonitrile or
benzamide. The workflow below illustrates a conceptual pathway starting from 2-chloro-4-
nitrobenzoic acid, a readily available starting material.[5][6]
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Caption: Conceptual synthesis workflow from a carboxylic acid precursor.

Causality Behind Experimental Choices:
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o Step 1 (Acyl Chloride Formation): Converting the carboxylic acid to a more reactive acyl
chloride using thionyl chloride (SOCI2) or oxalyl chloride is a standard first step to facilitate
the subsequent amidation.[5]

o Step 2 (Amidation): The highly reactive acyl chloride readily reacts with ammonia to form the
stable primary amide, 2-chloro-4-nitrobenzamide.[7]

o Step 3 (Reduction): The final and critical step is the reduction of the amide. Powerful
reducing agents like lithium aluminum hydride (LiAIH4) or borane (BHs) are required to
reduce the carbonyl group of the amide completely to a methylene (-CHz-) group without
affecting the aromatic nitro group. Careful control of reaction conditions is necessary to
prevent side reactions.

Applications in Research and Drug Development

Substituted chloro-nitro-aromatic compounds are foundational scaffolds in medicinal chemistry.
[8] The title compound is valuable as a bifunctional intermediate, meaning it possesses multiple
reactive sites that can be selectively modified.

o Fragment-Based Drug Discovery (FBDD): As a small molecule with defined chemical
handles, it can be used as a fragment for screening against biological targets. The primary
amine allows for covalent linkage to proteins or for building out complexity.

 Library Synthesis: The primary application is in the synthesis of diverse compound libraries.
[9] The amine group serves as a key point for diversification, allowing chemists to attach a
wide array of side chains, heterocycles, and other functional groups through robust chemical
reactions.

¢ Intermediate for Active Pharmaceutical Ingredients (APIs): Chloro-nitro aromatic compounds
are precursors to a wide range of pharmaceuticals.[8] For instance, the related compound 2-
chloro-4-nitrobenzoic acid is an intermediate in the synthesis of the anti-viral and anti-cancer
agent Rivanol.[6][10] By analogy, (2-Chloro-4-nitrophenyl)methanamine is a prime
candidate for synthesizing novel therapeutic agents.

The chloro- and nitro-substituents are not merely passive elements; they are crucial for
modulating the electronic properties and metabolic stability of resulting drug candidates.[8]
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Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for (2-Chloro-4-nitrophenyl)methanamine is not

readily available, data from closely related analogues like 2-chloro-4-nitroaniline and 2-chloro-

4-nitrobenzoic acid provide a strong basis for establishing safe handling protocols.[11][12]

| Identificati :

Hazard Category

Description & Precautionary Statements

Acute Toxicity

May be harmful if swallowed. P264: Wash skin
thoroughly after handling. P270: Do not eat,

drink or smoke when using this product.[11]

Skin Irritation

Causes skin irritation. P280: Wear protective
gloves. P302+P352: IF ON SKIN: Wash with
plenty of water.[12]

Eye Irritation

Causes serious eye irritation/damage. P280:
Wear eye protection/face protection.
P305+P354+P338: IF IN EYES: Immediately
rinse with water for several minutes. Remove
contact lenses, if present and easy to do.

Continue rinsing.[12]

Respiratory Irritation

May cause respiratory irritation. P261: Avoid
breathing dust. P271: Use only outdoors or in a

well-ventilated area.[12]

Aquatic Toxicity

May be toxic to aquatic life with long-lasting

effects. P273: Avoid release to the environment.

[4]

Handling and Storage Protocol

» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[11]

o Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety

goggles with side-shields, and chemical-resistant gloves (e.g., nitrile).[12]

© 2026 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b11752051/docs?utm_src=pdf-body#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.chemicalbook.com/msds/2-chloro-4-nitroaniline.htm
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.chemicalbook.com/msds/2-chloro-4-nitroaniline.htm
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.chembk.com/en/chem/2-CHLORO-4-NITRO-PHENYLAMINE
https://www.chemicalbook.com/msds/2-chloro-4-nitroaniline.htm
https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11752051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Handling: Avoid formation of dust and aerosols. Use non-sparking tools.[12]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from strong oxidizing agents and incompatible materials.[11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

Representative Experimental Protocol: N-Acylation

To illustrate the utility of (2-Chloro-4-nitrophenyl)methanamine as a synthetic intermediate,
the following section provides a detailed, self-validating protocol for a standard N-acylation
reaction.

Obijective: To synthesize N-(2-chloro-4-nitrobenzyl)acetamide as a representative derivative.

Workflow Diagram

Reaction Setup Workup & Purification Analysis

Dissolve amine Add base Cool 10 0°C 'Add Acetyl Chlorid
in DCM (e.g. EuN) (dropwise)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (2-Chloro-4-nitrophenyl)methanamine | 500564-08-9 [chemicalbook.com]

e 2. PubChemlLite - (2-chloro-4-nitrophenyl)methanamine hydrochloride (C7H7CIN202)
[pubchemlite.lcsb.uni.lu]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.echemi.com/sds/2-chloro-4-nitrobenzoicacid-pid_Rock36014.html
https://www.chemicalbook.com/msds/2-chloro-4-nitroaniline.htm
https://www.benchchem.com/product/b11752051/docs?utm_src=pdf-body#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051/docs?utm_src=pdf-body-img#2-chloro-4-nitrophenyl-methanamine-cas-number-and-identifiers
https://www.benchchem.com/product/b11752051?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73062864.htm
https://pubchemlite.lcsb.uni.lu/e/compound/421039
https://pubchemlite.lcsb.uni.lu/e/compound/421039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11752051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3. (2-Chloro-4-nitrophenyl)methanamine hydrochloride - CAS:1135056-86-8 -
bR AERI R B R/AF] [konoscience.com]

4. chembk.com [chembk.com]

5. Page loading... [wap.guidechem.com]
6. researchgate.net [researchgate.net]
7. prepchem.com [prepchem.com]

8. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

9. pdf.benchchem.com [pdf.benchchem.com]

10. AU2018100364A4 - Rivanol medicine intermediates 2-chloro-4-nitrobenzoic acid
synthesis method - Google Patents [patents.google.com]

11. chemicalbook.com [chemicalbook.com]
12. echemi.com [echemi.com]

To cite this document: BenchChem. [(2-Chloro-4-nitrophenyl)methanamine CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11752051/docs#2-chloro-4-nitrophenyl-
methanamine-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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